6-Methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2-bromobenzoate

• IUPAC Name: (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-bromobenzoate
• InChI: InChI=1S/C13H9BrN2O5/c1-7-6-10(11(16(19)20)12(17)15-7)21-13(18)8-4-2-3-5-9(8)14/h2-6H,1H3,(H,15,17)
• InChI Key: CHADLJZHBICJKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)[N+](=O)[O-])OC(=O)C2=CC=CC=C2Br
• Molecular Formula: C13H9BrN2O5
• Molecular Weight: 353.12 g/mol
• CAS No.: 868679-76-9

Description

Synthesis Analysis

The compound can be synthesized using various methods, including the reaction of 2-amino-6-methyl-3-nitropyridine-4-carboxylic acid with 1-naphthoyl chloride in the presence of a catalyst. The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion.

Molecular Structure Analysis

The molecular formula of the compound is C13H9BrN2O5 and its molecular weight is 353.128. The structure of the synthesized compound was proven by 1H, 13C-NMR, and IR spectroscopy, mass spectrometry, and elemental analysis.

Chemical Reactions Analysis

The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift. From 4-aminopyridine, imidazo[4,5-c] pyridines have been synthesized.